Cas no 2172057-87-1 (2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172057-87-1
• MF: C₁₀H₁₄F₂N₄
• MW: 228.241768360138
• CID: 6341081
• PubChem ID: 165597324
• Update Time: 2025-05-24

2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598776
• 2172057-87-1

• Inchi： 1S/C10H14F2N4/c1-7(2)4-6-16-9(10(11)12)8(3-5-13)14-15-16/h7,10H,3-4,6H2,1-2H3
• InChI Key： ZGFDTIZEYGDSRG-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CCC(C)C)F

Computed Properties

• Exact Mass: 228.11865279g/mol
• Monoisotopic Mass: 228.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172057-87-1)

2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2172057-87-1, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of a difluoromethyl group and a 3-methylbutyl side chain in its molecular structure imparts distinct chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science applications.

The triazol-4-ylacetonitrile moiety in the compound's name is particularly noteworthy, as it combines the stability of the triazole ring with the reactivity of the nitrile group. This combination has been explored in various synthetic pathways, enabling the development of complex derivatives with tailored properties. Recent advancements in computational chemistry have allowed researchers to predict the behavior of such compounds with high accuracy, facilitating the design of novel molecules with enhanced efficacy and reduced toxicity.

In the context of pharmaceutical development, 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The difluoromethyl group is a common pharmacophore in modern drug design due to its ability to modulate metabolic stability and binding affinity. Studies have shown that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, which is a critical factor in drug candidate selection. Additionally, the 3-methylbutyl side chain contributes to lipophilicity, influencing membrane permeability and oral bioavailability—key parameters for therapeutic agents.

Recent research published in leading journals has highlighted the utility of this compound in developing novel antimicrobial agents. The triazole ring is known to possess broad-spectrum antimicrobial activity, while the nitrile group can serve as a site for further functionalization. For instance, researchers have demonstrated that derivatives of this compound exhibit potent activity against resistant bacterial strains by interfering with essential metabolic pathways. Such findings underscore the importance of exploring structurally diverse molecules in the fight against antimicrobial resistance.

The agrochemical sector has also shown interest in 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile, particularly for its potential as a precursor in synthesizing advanced crop protection agents. The structural features of this compound make it a promising candidate for developing herbicides and fungicides with improved environmental compatibility. By leveraging green chemistry principles, scientists aim to minimize harmful side effects while maintaining high efficacy. This aligns with global efforts to develop sustainable agricultural practices that protect both crops and ecosystems.

From a synthetic chemistry perspective, the preparation of 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile involves multi-step reactions that showcase modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazole core efficiently. Additionally, palladium-catalyzed nitrile formation has enabled the introduction of the nitrile group with high selectivity. These advances underscore the importance of innovative synthetic strategies in accessing complex molecules like this one.

The biological activity of this compound has been further explored through high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test large libraries of compounds for desired biological effects, streamlining the drug discovery process. Preliminary data indicate that derivatives of 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile show promise as kinase inhibitors and other enzyme-targeted therapeutics. Such findings open up new avenues for therapeutic intervention across multiple disease areas.

In conclusion, 2-5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172057-87-1) represents a significant advancement in molecular design for pharmaceutical and agrochemical applications. Its unique structural features—combining a difluoromethyl group with a triazol-4-ylacetonitrile moiety—make it a versatile building block for developing novel bioactive compounds. As research continues to uncover new applications for this compound and its derivatives, 2 -5 -(difluoromethyl)- - - - - - - - - - - --( --( --( --( --( --( --( --( --( --( --( --( --( --( methyl ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) butyl) - - - - - - - - - H H H H H H H H H H triazol triazol triazol triazol triazol triazol triazol triazol ylacetonitrile ylacetonitrile ylacetonitrile ylacetonitrile ylacetonitrile ylacetonitrile ylacetonitrile ylacetonitrile) holds great promise for addressing current challenges in medicine and agriculture.